5-(1-Aminopropyl)-N-cyclopropyl-3-methylpyridin-2-amine

• Molecular Formula: C12H19N3
• Molecular Weight: 205.30 g/mol
• IUPAC Name: 5-(1-aminopropyl)-N-cyclopropyl-3-methylpyridin-2-amine
• InChI: InChI=1S/C12H19N3/c1-3-11(13)9-6-8(2)12(14-7-9)15-10-4-5-10/h6-7,10-11H,3-5,13H2,1-2H3,(H,14,15)
• InChI Key: PTKIRIPYJGANNQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CN=C(C(=C1)C)NC2CC2)N

Description

5-(1-Aminopropyl)-N-cyclopropyl-3-methylpyridin-2-amine is a pyridine derivative characterized by a cyclopropylamine substituent at position 2, a methyl group at position 3, and a 1-aminopropyl chain at position 5 of the pyridine ring. This compound is synthesized through a multi-step process involving resin-based immobilization, linker decoration (e.g., γ-aminobutanoic acid), and sequential functionalization with succinic anhydride and cyclopropylamine derivatives .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(1-Aminopropyl)-N-cyclopropyl-3-methylpyridin-2-amine typically involves multi-step organic reactions. One common method includes the alkylation of 3-methylpyridine with a suitable alkylating agent to introduce the aminopropyl group. This is followed by the cyclopropylation of the intermediate product. The reaction conditions often require the use of strong bases, such as sodium hydride, and solvents like dimethyl sulfoxide (DMSO) to facilitate the reactions .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as crystallization and chromatography are employed to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

5-(1-Aminopropyl)-N-cyclopropyl-3-methylpyridin-2-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the amino group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like halides or alkoxides in the presence of a suitable base.

Major Products Formed

Oxidation: Formation of corresponding ketones or carboxylic acids.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted pyridine derivatives.

Scientific Research Applications

5-(1-Aminopropyl)-N-cyclopropyl-3-methylpyridin-2-amine has diverse applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a ligand in biochemical assays.

Medicine: Explored for its pharmacological properties and potential therapeutic applications.

Industry: Utilized in the development of new materials and catalysts.

Mechanism of Action

The mechanism of action of 5-(1-Aminopropyl)-N-cyclopropyl-3-methylpyridin-2-amine involves its interaction with specific molecular targets. The compound can bind to receptors or enzymes, modulating their activity. The pathways involved may include signal transduction cascades, leading to various biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways .

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound’s structural and functional attributes can be compared to other pyridine-based amines with varying substituents. Below is a detailed analysis:

Structural Analogues

Functional Differences

Substituent Effects on Reactivity: The 1-aminopropyl chain in the target compound introduces a flexible, basic side chain, which may enhance solubility or receptor binding compared to simpler substituents like chlorine (e.g., ) or nitro groups (e.g., ). Cyclopropyl vs.

Synthetic Complexity :

• The target compound requires resin-based immobilization and multi-step coupling , contrasting with microwave-assisted cross-coupling in or single-step nucleophilic substitutions in .

Key Research Findings

• Cyclopropylamine vs. Pyrimidine Cores : Cyclopropylamine-substituted pyridines (e.g., target compound and ) are less electron-deficient than pyrimidines, affecting their interaction with biological targets.
• Nitro vs. Methoxy Groups : Nitro groups (e.g., ) enhance electrophilicity for further functionalization, whereas methoxy groups (e.g., ) improve lipophilicity and membrane permeability.

Biological Activity

5-(1-Aminopropyl)-N-cyclopropyl-3-methylpyridin-2-amine, a compound with a unique chemical structure, has garnered attention for its potential biological activities, particularly as an inhibitor of nitric oxide synthase (NOS) isoforms. This article explores its biological activity, focusing on its pharmacological implications, structure-activity relationships, and relevant case studies.

Chemical Structure and Properties

The compound features a pyridine ring substituted with an aminopropyl group and a cyclopropyl moiety. Its chemical formula is $C_{12}H_{16}N_2$ with a CAS number of 1355200-99-5. The structural characteristics are crucial for its interaction with biological targets.

5-(1-Aminopropyl)-N-cyclopropyl-3-methylpyridin-2-amine primarily acts as an inhibitor of neuronal nitric oxide synthase (nNOS). Inhibition of nNOS is significant due to its role in the central nervous system and various neurological disorders. The compound's efficacy is attributed to its ability to selectively bind to the active site of nNOS, thereby reducing nitric oxide production, which is implicated in neurodegenerative diseases.

Biological Activity Findings

Recent studies have demonstrated the compound's potency against different NOS isoforms. The following table summarizes key findings regarding its inhibitory constants ($K_i$) against nNOS and other isoforms:

Compound	$K_i$ (nM)	Selectivity (hn/n)	Selectivity (hn/i)
5-(1-Aminopropyl)-N-cyclopropyl-3-methylpyridin-2-amine	29	126-fold	98-fold

The selectivity ratios indicate that the compound exhibits significant preference for nNOS over inducible (iNOS) and endothelial (eNOS) forms, which is crucial for minimizing side effects in therapeutic applications.

Case Studies and Research Findings

In a comprehensive study published in Nature, researchers evaluated the biological activity of various 2-aminopyridine derivatives, including our compound of interest. The study highlighted that modifications to the amino tail significantly influenced both potency and selectivity. Notably, the presence of a tertiary amine in the structure enhanced selectivity for nNOS over other isoforms, reinforcing the importance of structural optimization in drug design .

Another investigation focused on the pharmacokinetics of this compound. It was found that it possesses favorable permeability characteristics across the blood-brain barrier, making it a promising candidate for treating neurological conditions where nNOS inhibition could be beneficial .